(2S)-1-(ethylamino)butan-2-ol
Overview
Description
“(2S)-1-(ethylamino)butan-2-ol” is a specific enantiomer of butan-2-ol, which is a secondary alcohol . It is a structural derivative of butane .
Molecular Structure Analysis
The molecular structure of butan-2-ol consists of a butane backbone with a hydroxyl group replacing one of the hydrogen atoms . The “(2S)” designation refers to the specific spatial configuration of the molecule, indicating it is an enantiomer of butan-2-ol .Chemical Reactions Analysis
Butan-2-ol can undergo various chemical reactions. For instance, it can react with benzoyl chloride, propanoyl chloride, and acetyl chloride to form respective esters . It can also undergo elimination reactions .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-(ethylamino)butan-2-ol involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the protection of a functional group, the formation of a carbon-carbon bond, and the deprotection of the functional group.", "Starting Materials": [ "Ethylamine", "2-butanone", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic anhydride", "Sodium acetate", "Palladium on carbon" ], "Reaction": [ "Step 1: Protection of the carbonyl group in 2-butanone with acetic anhydride and sodium acetate to form the acetyl derivative.", "Step 2: Reduction of the acetyl derivative with sodium borohydride in methanol to yield (2S)-1-(hydroxy)butan-2-ol.", "Step 3: Protection of the hydroxyl group in (2S)-1-(hydroxy)butan-2-ol with a suitable protecting group such as TBDMS (tert-butyldimethylsilyl) chloride.", "Step 4: Alkylation of the protected (2S)-1-(hydroxy)butan-2-ol with ethylamine in the presence of sodium hydroxide to yield the protected (2S)-1-(ethylamino)butan-2-ol.", "Step 5: Deprotection of the TBDMS group using hydrochloric acid to yield the final product, (2S)-1-(ethylamino)butan-2-ol.", "Step 6: Optional hydrogenation of the double bond using palladium on carbon as a catalyst to yield the saturated product." ] } | |
CAS RN |
1841455-61-5 |
Molecular Formula |
C6H15NO |
Molecular Weight |
117.19 g/mol |
IUPAC Name |
(2S)-1-(ethylamino)butan-2-ol |
InChI |
InChI=1S/C6H15NO/c1-3-6(8)5-7-4-2/h6-8H,3-5H2,1-2H3/t6-/m0/s1 |
InChI Key |
JRLAKNMVEGRRGK-LURJTMIESA-N |
Isomeric SMILES |
CC[C@@H](CNCC)O |
Canonical SMILES |
CCC(CNCC)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
